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Compound of Interest

Compound Name: Propylene Glycol Dilaurate

Cat. No.: B152313

Application Note: GC-MS Analysis of Propylene
Glycol Dilaurate
Abstract

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS)
method for the identification and quantification of Propylene Glycol Dilaurate in
pharmaceutical and cosmetic formulations. Propylene Glycol Dilaurate, a diester of propylene
glycol and lauric acid, is a common excipient used for its emulsifying and moisturizing
properties. The presented protocol outlines sample preparation, GC-MS parameters, and data
analysis for the accurate determination of this compound. This method is suitable for quality
control, formulation development, and stability studies.

Introduction

Propylene Glycol Dilaurate (C27Hs204, MW: 440.7 g/mol ) is widely used in the
pharmaceutical and cosmetic industries as an emulsifier, emollient, and viscosity-controlling
agent.[1] Its concentration in final products is critical to ensure product performance and safety.
Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for the
analysis of semi-volatile compounds like Propylene Glycol Dilaurate, offering high separation
efficiency and definitive identification. This application note provides a comprehensive protocol
for the GC-MS analysis of Propylene Glycol Dilaurate.
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Experimental Protocols
Sample Preparation from a Cream/Lotion Matrix

This protocol describes the extraction of Propylene Glycol Dilaurate from a cosmetic cream
or pharmaceutical lotion.

Materials:

» Propylene Glycol Dilaurate standard

o Hexane (GC grade)

o Methanol (GC grade)

e Anhydrous sodium sulfate

» Vortex mixer

e Centrifuge

o Glassware (volumetric flasks, pipettes, centrifuge tubes)
e Syringe filters (0.45 um, PTFE)

Procedure:

Sample Weighing: Accurately weigh approximately 1 g of the cream or lotion into a 50 mL
centrifuge tube.

e Solvent Extraction: Add 10 mL of hexane to the centrifuge tube.

o Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and
extraction of the lipid-soluble components.

e Phase Separation: Add 5 mL of methanol to the tube and vortex for another minute. This will
help to break any emulsion and partition the sample components.

o Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the layers.
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» Collection of Organic Layer: Carefully collect the upper hexane layer containing the
Propylene Glycol Dilaurate and transfer it to a clean tube.

» Drying: Pass the hexane extract through a small column of anhydrous sodium sulfate to
remove any residual water.

 Dilution: Dilute the extract with hexane to a suitable concentration for GC-MS analysis
(typically in the range of 1-10 pg/mL).

o Filtration: Filter the final solution through a 0.45 um PTFE syringe filter into a GC vial.

GC-MS Instrumentation and Conditions

Instrumentation:

e Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent 7890B GC with 5977A
MSD or equivalent).

GC Conditions:

e Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25
pm film thickness.

* Inlet: Split/splitless injector.
 Injector Temperature: 280 °C.
* Injection Volume: 1 pL.
 Injection Mode: Splitless.
e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Oven Temperature Program:
o Initial temperature: 150 °C, hold for 2 minutes.

o Ramp 1: 15 °C/min to 300 °C, hold for 10 minutes.
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MS Conditions:

lon Source: Electron lonization (EI).

lon Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Electron Energy: 70 eV.

Mass Range: m/z 40-500.

Solvent Delay: 5 minutes.

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative data for the GC-MS analysis of Propylene

Glycol Dilaurate.

Parameter

Value

Compound Name

Propylene Glycol Dilaurate

Molecular Formula

C27H5204

Molecular Weight

440.7 g/mol [1]

Expected Retention Time

Approximately 15-20 minutes (on a 30m HP-

5ms column)

Characteristic m/z Fragments

74 (base peak), 87, 214, 54, 75[1]

Calibration Range 1-50 pg/mL

Correlation Coefficient (r2) >0.995

Limit of Detection (LOD) ~0.1 pg/mL

Limit of Quantification (LOQ) ~0.3 pg/mL
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Sample Preparation

Weigh 1g of Cream/Lotion

Add 10mL Hexane & Vortex

Add 5mL Methanol & Vortex

Centrifuge at 3000 rpm

Collect Hexane Layer

Dry with Na2SO4

Dilute to 1-10 pg/mL

Filter (0.45 um)

GC-MS Analysis

Inject 1 pL into GC-MS

Chromatographic Separation

(Mass Spectrometric Detection)

An
i)

Data Analysis
\

Identify Peak by Retention Time & Mass Spectrum

Quantify using Calibration Curve

Report Concentration
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Analyte Properties Analytical Method Analytical Outcome

Propylene Glycol Dilaurate is suitable for | | Gas Chromatography (GC) coupled with Mass Spectrometry (MS) NS UEIN Qualitative Analysis
(Semi-volatile, Lipophilic) Separation based on volatility and column interaction Identification based on mass fragmentation pattern

| enables Quantitative Analysis
(Concentration)

(Identification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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